N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide

• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol
• IUPAC Name: N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C23H20N2O3/c1-15-8-11-19-21(12-15)28-23(25-19)17-10-9-16(2)20(13-17)24-22(26)14-27-18-6-4-3-5-7-18/h3-13H,14H2,1-2H3,(H,24,26)
• InChI Key: GAHOHLJHGQRERQ-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC(=C(C=C3)C)NC(=O)COC4=CC=CC=C4

Description

N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MPPA and is a member of the family of acetamides.

Mechanism of Action

The mechanism of action of N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide is not fully understood. However, it has been shown to interact with a variety of molecular targets, including enzymes and receptors, which may contribute to its biological effects.
Biochemical and Physiological Effects:
N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide has been shown to have a variety of biochemical and physiological effects. This compound has been shown to reduce inflammation, inhibit tumor growth, and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide in lab experiments is its potential to have multiple biological effects. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide. These include:
1. Further investigation of its mechanism of action to better understand its biological effects.
2. Development of more efficient synthesis methods to improve its availability for research.
3. Exploration of its potential as a therapeutic agent for various diseases, including cancer and inflammation.
4. Investigation of its potential as a tool for studying molecular targets in biological systems.
In conclusion, N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide is a promising compound for scientific research due to its potential biological effects. Further investigation of its mechanism of action and potential therapeutic applications may lead to new discoveries in the field of biomedical research.

Synthesis Methods

The synthesis of N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide involves a multi-step process that begins with the reaction of 2-methyl-5-nitrophenylamine with 6-methyl-2-benzoxazolamine. The resulting product is then reacted with phenoxyacetic acid to form the final compound.

Scientific Research Applications

N-[2-methyl-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects.